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Introduction

CD38 is a multifunctional ectoenzyme that plays a crucial role in nicotinamide adenine
dinucleotide (NAD+) metabolism and calcium signaling.[1][2] It exhibits both NAD+
glycohydrolase (hydrolase) activity, converting NAD+ to adenosine diphosphate-ribose (ADPR)
and nicotinamide, and ADP-ribosyl cyclase activity, producing cyclic ADP-ribose (CADPR).[3][4]
Due to its significant role in various physiological and pathological processes, including aging,
metabolic diseases, and cancer, the measurement of CD38 activity is of high interest for basic
research and drug development.[5][6]

While various methods exist to quantify CD38 activity, this document focuses on well-
established fluorescence-based assays utilizing NAD+ analogs. Although the use of 2'-Deoxy-
NAD+ as a substrate for routine CD38 activity measurement is not extensively documented in
publicly available literature, this guide provides detailed protocols for the widely used
substrates: 1,N6-ethenonicotinamide adenine dinucleotide (e-NAD+) for measuring hydrolase
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activity and nicotinamide guanine dinucleotide (NGD+) for measuring cyclase activity.[2][7]
These methods offer high sensitivity and are amenable to high-throughput screening.

Signaling Pathway of CD38 in NAD+ Metabolism

CD38 is a key regulator of cellular NAD+ levels. Its enzymatic activities consume NAD+,
impacting downstream NAD+-dependent processes.

CD38 Signaling Pathway

Hydrolase Activity Cyclase Activity

ADPR + Nicotinamide

Click to download full resolution via product page

Caption: CD38 enzymatically consumes NAD+ to produce ADPR and cADPR, thereby
influencing cellular processes like Ca2+ signaling and the activity of other NAD+-dependent
enzymes.
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Principles of Fluorescence-Based CD38 Activity
Assays

The fluorescence-based assays for CD38 activity rely on the use of modified NAD+ analogs

that become fluorescent upon enzymatic conversion.

o Hydrolase Activity (e-NAD+ Assay): e-NAD+ is a non-fluorescent substrate. The hydrolase
activity of CD38 cleaves the nicotinamide group, producing e-ADPR, which is fluorescent.
The increase in fluorescence intensity over time is directly proportional to the CD38
hydrolase activity.

e Cyclase Activity (NGD+ Assay): NGD+ is a substrate for the cyclase activity of CD38. The
enzymatic reaction produces cyclic GDP-ribose (cGDPR), a fluorescent product. The rate of
fluorescence increase corresponds to the CD38 cyclase activity.[8]

Experimental Workflow

The general workflow for measuring CD38 activity using fluorescent NAD+ analogs is
straightforward and adaptable for high-throughput screening.
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General Workflow for CD38 Activity Assay

Sample Preparation
(Recombinant Enzyme, Cell Lysates, etc.)

Plate Setup
(Add samples, controls, and inhibitors to a 96-well plate)

Initiate Reaction
(Add fluorescent substrate - e-NAD+ or NGD+)

Kinetic Measurement
(Read fluorescence at appropriate EX’Em wavelengths over time)

Data Analysis

(Calculate reaction rates and determine enzyme activity)

Click to download full resolution via product page

Caption: A streamlined workflow for determining CD38 activity using a fluorescence-based

assay.

Data Presentation

The following tables summarize typical reagents and conditions for performing CD38 activity

assays.

Table 1: Reagents and Materials
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Reagent/Material Supplier Catalog Number Storage

Recombinant Human
R&D Systems 2404-AC -20°C

CD38

e-NAD+ Sigma-Aldrich N2630 -20°C

NGD+ Sigma-Aldrich N5131 -20°C

) Thermo Fisher

Tris-HCI Buffer o 15567027 Room Temperature
Scientific

Bovine Serum

) Sigma-Aldrich A7906 4°C
Albumin (BSA)
96-well Black Plates Corning 3603 Room Temperature

Plate Reader with

Fluorescence Molecular Devices SpectraMax Series N/A
Detection
Table 2: Typical Assay Conditions
Parameter Hydrolase Assay (e-NAD+) Cyclase Assay (NGD+)

Enzyme Concentration

5-20 ng/well (recombinant)

5-20 ng/well (recombinant)

Substrate Concentration

100-200 pM

100-200 pM

Assay Buffer

25 mM Tris-HCI, pH 7.4

25 mM Tris-HCI, pH 7.4

Incubation Temperature 37°C 37°C
Excitation Wavelength 300 nm 300 nm
Emission Wavelength 410 nm 410 nm
Measurement Mode Kinetic Kinetic
Read Interval 1-5 minutes 1-5 minutes

Total Read Time

30-60 minutes

30-60 minutes
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Experimental Protocols
Protocol 1: Measurement of CD38 Hydrolase Activity
using e-NAD+

This protocol is adapted from established fluorescence-based methods.[7]

1. Reagent Preparation: a. Assay Buffer: Prepare 25 mM Tris-HCI buffer, pH 7.4. b. Enzyme
Solution: Dilute recombinant CD38 enzyme to the desired concentration (e.g., 10 ng/uL) in
Assay Buffer containing 0.1% BSA. c. Substrate Solution: Prepare a 2X working solution of &-
NAD+ (e.g., 400 uM) in Assay Buffer. Protect from light. d. Inhibitor/Compound Solution
(Optional): Prepare a 2X working solution of the test compound or a known inhibitor (e.g.,
apigenin) in Assay Buffer.

2. Assay Procedure: a. To a 96-well black plate, add 50 L of the appropriate solutions to each

well:

e Blank (No Enzyme): 50 uL of Assay Buffer.

» Positive Control (Enzyme Only): 50 pL of Enzyme Solution.

e Inhibitor Control: 50 puL of Enzyme Solution containing the inhibitor.

e Test Compound: 50 pyL of Enzyme Solution containing the test compound. b. Pre-incubate
the plate at 37°C for 10 minutes. c. Initiate the reaction by adding 50 pL of the 2X e-NAD+
Substrate Solution to all wells. d. Immediately place the plate in a pre-warmed (37°C)
fluorescence plate reader. e. Measure the fluorescence intensity (Excitation: 300 nm,
Emission: 410 nm) every 1-5 minutes for 30-60 minutes.

3. Data Analysis: a. Subtract the fluorescence signal of the blank from all other readings. b.
Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of
the fluorescence versus time curve (ARFU/min). c. Calculate the percent inhibition for test
compounds using the following formula: % Inhibition = [1 - (V_compound / V_enzyme_only)] *
100

Protocol 2: Measurement of CD38 Cyclase Activity using
NGD+

This protocol is based on established methods for measuring cyclase activity.[7][8]
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1. Reagent Preparation: a. Assay Buffer: Prepare 25 mM Tris-HCI buffer, pH 7.4. b. Enzyme
Solution: Dilute recombinant CD38 enzyme to the desired concentration (e.g., 10 ng/uL) in
Assay Buffer with 0.1% BSA. c. Substrate Solution: Prepare a 2X working solution of NGD+
(e.g., 400 pM) in Assay Buffer. Protect from light. d. Inhibitor/Compound Solution (Optional):
Prepare a 2X working solution of the test compound in Assay Bulffer.

2. Assay Procedure: a. Follow the same plate setup as described in Protocol 1, using the
appropriate controls. b. Pre-incubate the plate at 37°C for 10 minutes. c. Start the reaction by
adding 50 pL of the 2X NGD+ Substrate Solution to all wells. d. Immediately transfer the plate
to a fluorescence plate reader pre-set to 37°C. e. Monitor the increase in fluorescence
(Excitation: 300 nm, Emission: 410 nm) at regular intervals for 30-60 minutes.

3. Data Analysis: a. Perform data analysis as described in Protocol 1 to determine the reaction
rates and percent inhibition.

Troubleshooting
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Issue

Possible Cause

Solution

High background fluorescence

Substrate degradation

Prepare fresh substrate
solution and protect from light.

Use high-quality reagents.

Contaminated buffer or plates

Use fresh, sterile buffers and

high-quality black plates.

Low signal or no activity

Inactive enzyme

Ensure proper storage and
handling of the enzyme. Test a

higher enzyme concentration.

Incorrect buffer pH

Verify the pH of the assay
buffer.

Incorrect wavelength settings

Confirm the excitation and
emission wavelengths on the

plate reader.

Non-linear reaction kinetics

Substrate depletion

Use a lower enzyme
concentration or a higher
substrate concentration.
Analyze the initial linear phase

of the reaction.

Enzyme instability

Ensure the assay is performed
within the enzyme's stability
window. Keep enzyme on ice

until use.

Conclusion

The fluorescence-based assays using e-NAD+ and NGD+ provide robust and sensitive

methods for measuring the hydrolase and cyclase activities of CD38, respectively. These

protocols are well-suited for inhibitor screening and detailed kinetic studies, making them

valuable tools for researchers in academia and the pharmaceutical industry. While the

application of 2'-Deoxy-NAD+ for this purpose is not well-established in the literature, the
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principles and protocols outlined here for analogous substrates offer a solid foundation for
CD38 research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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